Cas no 1378749-11-1 (2-(3-methyl-4-propoxyphenyl)ethanol)

• Product Name: 2-(3-methyl-4-propoxyphenyl)ethanol
• CAS No: 1378749-11-1
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD18426634
• CID: 5218332
• Update Time: 2026-03-06

2-(3-methyl-4-propoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-propoxyphenyl)ethanol

• MDL： MFCD18426634
• Inchi： 1S/C12H18O2/c1-3-8-14-12-5-4-11(6-7-13)9-10(12)2/h4-5,9,13H,3,6-8H2,1-2H3
• InChI Key： COWAYQFDQGJJGF-UHFFFAOYSA-N
• SMILES： C(O)CC1=CC=C(OCCC)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

Additional information on 2-(3-methyl-4-propoxyphenyl)ethanol

2-(3-Methyl-4-Propoxyphenyl)Ethanol: A Comprehensive Overview

2-(3-Methyl-4-Propoxyphenyl)ethanol (CAS No. 1378749-11-1) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, often referred to as methylpropoxyphenylethanol, is characterized by its aromatic ring substituted with a methyl group and a propoxy group, along with an ethanol functional group. Its structure makes it highly suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of 2-(3-methyl-4-propoxyphenyl)ethanol in the development of novel drug delivery systems. Researchers have explored its ability to enhance the solubility and bioavailability of hydrophobic drugs, making it a promising candidate for formulations targeting chronic diseases. The compound's unique solubilizing properties have been attributed to its ability to form micellar structures in aqueous solutions, which can encapsulate and stabilize drug molecules.

In the realm of materials science, methylpropoxyphenylethanol has been investigated for its role in synthesizing advanced polymers and surfactants. Its ability to act as a versatile building block has led to the creation of biodegradable polymers with enhanced mechanical properties. These polymers have potential applications in packaging materials and biomedical devices, contributing to sustainable development efforts.

The synthesis of 2-(3-methyl-4-propoxyphenyl)ethanol involves a multi-step process that typically begins with the preparation of the corresponding aromatic aldehyde or ketone. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly production methods. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

From an environmental perspective, methylpropoxyphenylethanol has shown biodegradability under controlled conditions, which is a critical factor for its use in eco-friendly products. Studies conducted in controlled laboratory settings have demonstrated that the compound can be effectively degraded by microbial communities, reducing its environmental footprint.

In conclusion, 2-(3-methyl-4-propoxyphenyl)ethanol (CAS No. 1378749-11-1) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative solutions for modern challenges. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.